Bis(2-pyridyl)phosphine

• CAS No.: 149438-07-3
• Molecular Formula: C10H9N2P
• Molecular Weight: 188.17 g/mol
• IUPAC Name: dipyridin-2-ylphosphane
• InChI: InChI=1S/C10H9N2P/c1-3-7-11-9(5-1)13-10-6-2-4-8-12-10/h1-8,13H
• InChI Key: RMJMVSKYQLTOEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)PC2=CC=CC=N2

Description

Bis(2-pyridyl)phosphine is a useful research compound. Its molecular formula is C10H9N2P and its molecular weight is 188.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The tris(pyridin-2-yl)phosphine (22.4 g, 85 mmol) was suspended in THF (400 ml). To this were added lithium granules (5.0 g, 720 mmol). The mixture was then stirred at room temperature for four hours. This gave an intense red solution. The solution was then filtered into a clean Schlenk flask to remove any un-reacted lithium metal. The solvent was then removed under vacuum and water (100 ml, degassed with nitrogen gas for 20 minutes) added. Ether (400 ml) was then added and the biphasic solution stirred for 20 minutes. The upper (organic) phase was then cannula transferred into a clean Schlenk flask and then dried under vacuum. This gave dark orange/red oil. Yield=15.1 g, 94% 31P{1H} NMR (121 MHz, CDCl3) ä: −33.8 (s, PPy2).